

Preliminary studies on JYQ-173's therapeutic potential

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: JYQ-173
Cat. No.: B15541757

[Get Quote](#)

Unable to Retrieve Information on JYQ-173

Our comprehensive search for preliminary studies on the therapeutic potential of "JYQ-173" did not yield any relevant information. This suggests that "JYQ-173" may be a novel compound with limited publicly available data, a confidential internal designation, or a potential typographical error.

We recommend verifying the compound's name and designation. It is possible that the intended query was for a different, similarly named therapeutic agent. Our search did identify information on the following compounds which have therapeutic potential in various diseases:

- XBD173 (Emapunil): A ligand for the translocator protein (TSPO) that has been investigated for its neuroprotective and anti-inflammatory effects, particularly in the context of age-related macular degeneration and anxiety disorders.[1]
- CDZ173 (Leniolisib): A selective phosphoinositide 3-kinase delta (PI3K δ) inhibitor.[2][3][4][5]
It is approved for the treatment of activated phosphoinositide 3-kinase delta syndrome (APDS).[3]

If "JYQ-173" is a valid, emerging therapeutic, we await the publication of preliminary studies to provide a detailed technical guide as requested. Please provide any additional available information or clarification on the compound in question to facilitate a more successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Therapeutic potential of translocator protein ligands for age-related macular degeneration - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. Leniolisib | C21H25F3N6O2 | CID 57495353 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [3. Leniolisib - Wikipedia \[en.wikipedia.org\]](#)
- [4. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [5. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- To cite this document: BenchChem. [Preliminary studies on JYQ-173's therapeutic potential]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15541757/docs#preliminary-studies-on-jyq-173-s-therapeutic-potential\]](https://www.benchchem.com/product/b15541757/docs#preliminary-studies-on-jyq-173-s-therapeutic-potential)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)